Cas no 16331-96-7 (1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole))

• Product Name: 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole)
• CAS No: 16331-96-7
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• MDL: MFCD00274627
• CID: 210004
• PubChem ID: 85986
• Update Time: 2025-11-02

1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,2'-[2H]indole],1',3'-dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitro-
• 5'-methoxy-1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indole]
• 1,3,3-Trimethyl-5-methoxy-6'-nitrospiro(indoline-2,2'-2'H-chromene)
• 1',3'-dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-[2H]indole)
• 1',3'-dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-(2H)-indole]
• 5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-indoline)
• AC1L3ANE
• AC1Q20M2
• CTK4D1514
• Oprea1_118427
• Oprea1_528
• STOCK1S-57600
• SureCN1890668
• U - 2,3,4-Trichlorophenol
• 5'-Methoxy-6-nitro-1',3',3'-trimethylspiro[2H-1-benzopyran-2,2'-indoline]
• Chroma 88
• Chroma Dye 88
• 5'-methoxy-1',3',3'-trimethyl-6-nitro-1',3'-dihydrospiro[chromene-2,2'-indole]
• Oprea1_528493
• STL326094
• 1',3'-Dihydro-5'-methoxy-1',3',3
• 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole)
• AKOS015898237
• J-010033
• CS-0328596
• 5'-Methoxy-1',3',3'-trimethyl-6-nitrospiro[chromene-2,2'-indoline]
• 16331-96-7
• DTXSID00936815
• NS00053619
• AKOS022102326
• Spiro[2H-1-benzopyran-2,2'-[2H]indole], 1',3'-dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitro-
• EINECS 240-405-1
• 1',3'-dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro[2H-1-benzopyran-2,2'-[2H]indole]
• 5'-Methoxy-1',3',3'-trimethyl-6-nitro-1',3'-dihydrospiro[1-benzopyran-2,2'-indole]
• SCHEMBL1890668
• AS-74447
• A11007
• 1' 3'-DIHYDRO-5'-METHOXY-1' 3' 3'-TRI-M&
• YPVXHRMUYMHMIT-UHFFFAOYSA-N

• MDL： MFCD00274627
• Inchi： 1S/C20H20N2O4/c1-19(2)16-12-15(25-4)6-7-17(16)21(3)20(19)10-9-13-11-14(22(23)24)5-8-18(13)26-20/h5-12H,1-4H3
• InChI Key： YPVXHRMUYMHMIT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=CC21C(C)(C)C1C=C(C=CC=1N2C)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 352.1424
• Monoisotopic Mass: 352.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 67.5

Experimental Properties

• Color/Form: solid
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-136 °C(lit.)
• Boiling Point: 527.3°Cat760mmHg
• Flash Point: 272.7°C
• Refractive Index: 1.655
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 64.84
• LogP: 4.72110
• Solubility: Not determined

1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole)

Comprehensive Analysis of 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) (CAS No. 16331-96-7)

The compound 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole), identified by its CAS No. 16331-96-7, is a fascinating spirocyclic molecule with significant applications in photochromic materials and advanced organic synthesis. Its unique structure combines a benzopyran moiety with an indole derivative, creating a versatile framework for research and industrial use. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries such as "photochromic compounds" and "spirocyclic indole derivatives."

One of the most intriguing aspects of CAS No. 16331-96-7 is its photochromic behavior, which has garnered attention in fields like smart coatings and optical data storage. When exposed to UV light, the compound undergoes a reversible color change, making it ideal for applications in "light-responsive materials" and "molecular switches." Researchers are particularly interested in its stability and fatigue resistance, key factors for long-term usability in dynamic environments.

The synthesis of 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) involves multi-step organic reactions, including condensation and cyclization processes. Recent studies highlight improvements in yield and purity using green chemistry principles, aligning with the growing demand for "sustainable synthesis methods." Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring compliance with industry standards.

In the context of current trends, CAS No. 16331-96-7 is often compared to other spirooxazine derivatives due to its superior thermal stability and faster response times. Discussions around "next-generation photochromic materials" frequently reference this compound, emphasizing its potential in wearable technology and adaptive lenses. Additionally, its compatibility with polymers opens doors for innovations in "smart textiles" and "biomedical sensors."

Safety and regulatory considerations for 1',3'-Dihydro-5'-methoxy-1',3',3'-trimethyl-6-nitrospiro(2H-1-benzopyran-2,2'-(2H)indole) are well-documented, with no significant hazards under standard handling conditions. This makes it a preferred choice for academic and industrial labs exploring "non-toxic photochromic agents." Future research directions may focus on enhancing its solubility and compatibility with aqueous systems, addressing limitations noted in current formulations.

In summary, CAS No. 16331-96-7 represents a cornerstone in photochromic research, bridging gaps between theoretical chemistry and practical applications. Its adaptability and performance metrics position it as a key player in answering today's challenges, from "energy-efficient smart windows" to "advanced optical devices." As innovation accelerates, this compound will undoubtedly remain at the forefront of material science discussions.